Cas no 1340026-94-9 (3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 1340026-94-9
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5791938
• PubChem ID: 62718928
• Update Time: 2025-06-13

3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine
• AKOS012011609
• EN300-1855766
• 1340026-94-9

• Inchi： 1S/C10H19N3/c1-10(2,3)13-8-9(7-12-13)5-4-6-11/h7-8H,4-6,11H2,1-3H3
• InChI Key： KNIOVUUBMYLPJZ-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CCCN)C(C)(C)C

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine

Introduction to 3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine (CAS No. 1340026-94-9)

3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1340026-94-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a pyrazole core substituted with a tert-butyl group at the 1-position and an amine functional group at the 3-position, linked to a propyl chain. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The pyrazole moiety is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. This nitrogen-rich structure enhances the compound's ability to interact with biological targets, particularly enzymes and receptors, due to its capability for hydrogen bonding and metal coordination. The presence of the tert-butyl group at the 1-position of the pyrazole ring introduces steric hindrance, which can modulate binding affinity and selectivity in drug design. This feature is particularly useful in avoiding off-target interactions, a critical consideration in modern medicinal chemistry.

The amine functional group at the 3-position of the propyl chain further extends the compound's versatility. Amines are versatile pharmacophores that can participate in various chemical reactions, including acylation, alkylation, and condensation reactions, facilitating further derivatization. This makes 3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine a versatile intermediate in synthesizing more complex molecules.

In recent years, there has been growing interest in pyrazole derivatives as pharmacological agents due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit potential in various therapeutic areas, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications. The structural motif of 3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine aligns well with these trends, offering a promising platform for developing novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets involved in signal transduction pathways. Kinases play a pivotal role in numerous cellular processes, making them attractive targets for drug development. The unique combination of the pyrazole scaffold and the tert-butyl group in 3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine may confer selectivity against specific kinases, reducing side effects associated with broad-spectrum inhibitors.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential drug candidates. The three-dimensional structure of 3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine, with its distinct spatial arrangement of functional groups, can be modeled to predict its binding interactions with biological targets. Such simulations have revealed that this compound may exhibit high affinity for certain kinase domains, suggesting its utility in developing kinase inhibitors.

The propyl chain extending from the amine group also contributes to the compound's solubility and bioavailability characteristics. Longer aliphatic chains often enhance membrane permeability but can also increase metabolic clearance rates. Optimizing the length and composition of this chain is crucial for improving pharmacokinetic profiles in drug candidates.

Another area where 3-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-amine shows promise is in material science applications. Pyrazole derivatives are known for their ability to form coordination complexes with metals due to their nitrogen donor sites. These complexes have been explored for catalytic applications, luminescent materials, and even as sensors for metal ions. The steric bulk introduced by the tert-butyl group can influence electron density distribution within the molecule, affecting its coordination properties with metal centers.

The synthesis of 3-(1-tert-butyl-lH-pyrazol-l-yI)-prop-an-l-am ine involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the pyrazole moiety onto an alkene precursor followed by functional group transformations to achieve the desired amine structure. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

The role of chiral auxiliaries or catalysts in asymmetric synthesis has also been explored to produce enantiomerically pure forms of this compound. Enantiopure compounds often exhibit enhanced biological activity due to their specific interaction with chiral biological targets like enzymes and receptors. Developing efficient asymmetric synthetic strategies for pyrazole derivatives remains an active area of research.

In conclusion,3-(l-tert-butvl-lH-pyrozol-l-yI)-prop-an-l-am ine (CAS No.l 1340026--94--9) represents a fascinating compound with diverse potential applications across pharmaceuticals and materials science Its unique structural features make it an attractive scaffold for further derivatization while offering promising leads for drug discovery efforts Current research trends indicate that this molecule could play a significant role in developing next-generation therapeutics targeting key biological pathways such as kinases Additionally its coordination chemistry properties open new avenues In material science particularly highlighting its versatility as both a research tooland< practical application